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A Guide for Researchers, Scientists, and Drug Development Professionals

Note on "Savvy" for Systematic Literature Reviews: Our comprehensive search did not identify

a specific software tool named "Savvy" dedicated to systematic literature reviews. The term

may refer to the broader concept of being proficient or "savvy" in conducting these reviews.

This guide provides detailed protocols and application notes using established tools to enhance

your proficiency in the systematic literature review process.

A systematic literature review (SLR) is a methodical approach to identifying, appraising, and

synthesizing all relevant studies on a specific topic. To manage the complexity and volume of

data, several software tools are available to streamline this process. These tools can

significantly enhance efficiency, collaboration, and the transparent documentation of the review

process.

Comparison of Popular Systematic Literature Review
Software
To assist in selecting an appropriate tool, the following table summarizes the key features of

several popular software options.
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Feature Rayyan Covidence DistillerSR ASReview

Primary Use

Title/Abstract &

Full-Text

Screening

End-to-end

review

management

End-to-end

review

management

AI-aided

screening

Access Model

Free with

optional paid

features

Subscription-

based

Subscription-

based

Open-source

(Free)

AI Assistance

Yes, for

screening

prioritization

Yes, for

screening and

data extraction

Yes, for various

stages

Core feature

(active learning)

Collaboration
Real-time, multi-

user

Real-time, multi-

user

Real-time, multi-

user

Possible, with

shared projects

Key Advantage
Free and easy to

use for screening

Comprehensive

workflow for

Cochrane

reviews

Highly

customizable for

large teams

Reduces

screening

workload

significantly

Protocol: Systematic Literature Review Using
Rayyan
This protocol outlines the steps for conducting the screening phase of a systematic literature

review using Rayyan, a free, AI-powered tool designed to expedite this process.

Protocol Development and Search Strategy
Objective: To define the research question and develop a comprehensive search strategy

before initiating the literature screening.

Methodology:

Define the Research Question: Clearly articulate the research question using a framework

such as PICO (Population, Intervention, Comparison, Outcome).
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Select Databases: Identify relevant databases for the research question. Common choices in

life sciences and drug development include PubMed, Embase, Scopus, and Web of Science.

Develop Search Terms: For each concept in the research question, create a list of keywords

and synonyms. Utilize controlled vocabulary terms like MeSH (Medical Subject Headings)

where available.

Construct the Search String: Combine the search terms using Boolean operators (AND, OR,

NOT). Use truncation and wildcards to capture variations in terms.

Document the Search: Record the exact search string used for each database, along with

the date of the search and the number of results returned. This is crucial for reproducibility.

Logical Workflow for Search Strategy Development

Define Research Question (PICO)

Identify Key Concepts

Brainstorm Keywords & Synonyms Identify Controlled Vocabulary (e.g., MeSH)

Combine with Boolean Operators (AND, OR)

Refine and Test Search String

Execute Search in Databases
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Caption: Workflow for developing a search strategy.

Importing Search Results into Rayyan
Objective: To consolidate all retrieved citations into Rayyan for deduplication and screening.

Methodology:

Export from Databases: From each database searched, export the results in a compatible

format (e.g., RIS, BibTeX, EndNote).

Create a New Review in Rayyan:

Log in to Rayyan (or create a free account).

Click "New Review" and provide a title and description.

Upload References:

Select the newly created review.

Click "Upload" and import the files exported from the databases. Rayyan will automatically

process the files and detect duplicates.

Title and Abstract Screening
Objective: To screen the titles and abstracts of all imported articles against the predefined

inclusion and exclusion criteria.

Methodology:

Establish Inclusion/Exclusion Criteria: Based on the research question, create a clear set of

criteria for including or excluding studies.

Invite Collaborators (if applicable):

Navigate to the review settings in Rayyan.
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Invite team members by email to collaborate on the screening in real-time.

Screening Process:

For each article, read the title and abstract.

Make a decision: Include, Exclude, or Maybe.

Rayyan's AI will learn from your decisions and start to prioritize the most relevant articles,

displaying a "5-star rating" of relevance.

To ensure consistency, a second reviewer should independently screen the same set of

articles.

Conflict Resolution:

Rayyan will highlight articles with conflicting decisions between reviewers.

Discuss each conflict with the reviewing team to reach a consensus. Document the reason

for the final decision.

Experimental Workflow for Screening in Rayyan
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Caption: Collaborative screening workflow in Rayyan.

Full-Text Review
Objective: To assess the full text of the articles marked as "Include" or "Maybe" against the

inclusion criteria.

Methodology:
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Retrieve Full Texts: Obtain the full-text PDF for each of the selected articles.

Upload Full Texts to Rayyan (Optional): Rayyan allows for the upload of PDFs to be

reviewed directly within the platform.

Full-Text Screening:

Read the entire article to determine if it meets all inclusion criteria.

Make a final decision to Include or Exclude.

For excluded articles, provide a reason for exclusion (e.g., wrong patient population,

wrong intervention, wrong outcome). This is crucial for the PRISMA flow diagram.

Final List of Included Studies: The articles that pass the full-text review will form the basis for

the data extraction and synthesis phase of the systematic review.

Data Extraction and Synthesis
While Rayyan's primary function is screening, the list of included studies can be exported to be

used in other software for data extraction and analysis (e.g., spreadsheets or more

comprehensive tools like DistillerSR).

Methodology:

Develop a Data Extraction Form: Create a standardized form to collect relevant information

from each included study. This typically includes study design, patient characteristics,

intervention details, outcomes, and risk of bias assessment.

Extract Data: Systematically populate the form for each included study. It is recommended

that two reviewers independently extract data to minimize errors.

Synthesize Findings: Depending on the nature of the extracted data, synthesize the findings

through a narrative summary, tables, or a meta-analysis if the studies are sufficiently

homogeneous.

Signaling Pathway of a Systematic Review Process
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Caption: The PRISMA-based systematic review pathway.

To cite this document: BenchChem. [Application Notes & Protocols for Systematic Literature
Reviews]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206873#how-to-use-savvy-for-systematic-literature-
reviews]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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